Cas no 120277-01-2 (4-(2-Bromoethyl)pyridine hydrobromide)

• Product Name: 4-(2-Bromoethyl)pyridine hydrobromide
• CAS No: 120277-01-2
• MF: C₇H₉Br₂N
• MW: 266.961060285568
• MDL: MFCD12031796
• CID: 4577100
• PubChem ID: 21996252
• Update Time: 2025-05-24

4-(2-Bromoethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)pyridine hydrobromide
• 4-(2-Bromoethyl)pyridine HBr
• 4-(2-bromoethyl)pyridine;hydrobromide
• VEA27701
• 4-(2-Bromo-ethyl)-pyridine hydrobromide
• C71689
• BS-14543
• CS-0161004
• SCHEMBL3395799
• MFCD12031796
• 4-(2-bromoethyl)pyridinehydrobromide
• 120277-01-2
• AKOS026744436
• EN300-190131
• DB-105829
• LSZGISUYWRVVJL-UHFFFAOYSA-N
• 4-(2-Bromoethyl)pyridine hydrobromide

• MDL： MFCD12031796
• Inchi： 1S/C7H8BrN.BrH/c8-4-1-7-2-5-9-6-3-7;/h2-3,5-6H,1,4H2;1H
• InChI Key： LSZGISUYWRVVJL-UHFFFAOYSA-N
• SMILES： BrCCC1C=CN=CC=1.Br

Computed Properties

• Exact Mass: 266.90813g/mol
• Monoisotopic Mass: 264.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 4-(2-Bromoethyl)pyridine hydrobromide

Introduction to 4-(2-Bromoethyl)pyridine hydrobromide (CAS No. 120277-01-2)

4-(2-Bromoethyl)pyridine hydrobromide, with the chemical formula C₈H₁₂BBrN·HBr, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of both bromine and pyridine moieties makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No. 120277-01-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research communications. Its molecular structure, featuring a pyridine ring substituted with a 2-bromoethyl group, endows it with unique reactivity that is exploited in multiple synthetic pathways.

In recent years, 4-(2-Bromoethyl)pyridine hydrobromide has been extensively studied for its potential in medicinal chemistry. The bromoethyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This property has made it a cornerstone in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have highlighted its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine moiety enhances binding affinity to biological targets, while the bromoethyl group provides a site for further chemical modifications.

The pharmaceutical industry has leveraged the reactivity of 4-(2-Bromoethyl)pyridine hydrobromide to create libraries of compounds for high-throughput screening. These libraries are essential for identifying lead molecules that can be optimized into drugs. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing complex molecular architectures.

Moreover, the hydrobromide salt form enhances the stability and solubility of the compound, making it more amenable to various synthetic protocols. This form is often preferred in industrial applications where consistent quality and performance are critical.

Recent advancements in computational chemistry have further underscored the importance of CAS No. 120277-01-2. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a rational basis for designing more effective drugs. These computational approaches are complemented by experimental validations, ensuring a robust understanding of its pharmacological properties.

In conclusion, 4-(2-Bromoethyl)pyridine hydrobromide represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic avenues, this compound is poised to play an even greater role in the development of next-generation drugs.